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Compound of Interest

Compound Name: Tetrahymanol

Cat. No.: B161616 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of tetrahymanol in a laboratory setting. These procedures are designed to

ensure the safety of personnel and compliance with standard laboratory practices.

Tetrahymanol, a pentacyclic triterpenoid lipid, is utilized in various research applications. While

a Safety Data Sheet (SDS) from GlpBio indicates that tetrahymanol is not classified as a

hazardous substance, it is imperative to follow prudent laboratory practices when handling and

disposing of this compound.[1] This guide outlines the recommended procedures for the safe

disposal of tetrahymanol waste.

Key Safety and Disposal Information
A comprehensive understanding of a substance's properties is the foundation of safe handling

and disposal. The following table summarizes the key information for tetrahymanol.
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Parameter Information Reference

Chemical Name Tetrahymanol [1]

CAS Number 2130-17-8 [1]

Molecular Formula C30H52O [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Transport Regulations
Considered non-hazardous for

transport (DOT, IMDG, IATA)
[1]

SARA 302/313
Not subject to reporting

requirements
[1]

Personal Protective Equipment (PPE)
When handling tetrahymanol, appropriate personal protective equipment should be worn to

minimize exposure and ensure personal safety.

Gloves: Nitrile gloves are recommended.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Disposal Protocols
The following step-by-step protocols provide detailed methodologies for the disposal of solid

and liquid tetrahymanol waste.

Disposal of Solid Tetrahymanol Waste
Solid tetrahymanol waste includes residual powder, contaminated consumables (e.g., weigh

boats, spatulas), and personal protective equipment.

Segregation: Collect all solid tetrahymanol waste in a designated, clearly labeled waste

container. Do not mix with other chemical waste streams unless permitted by your
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institution's Environmental Health and Safety (EHS) department.

Container Labeling: The waste container must be labeled with the full chemical name

("Tetrahymanol"), the words "Non-Hazardous Waste" (in accordance with the SDS), the

date, the principal investigator's name, and the laboratory location.

Storage: Store the sealed waste container in a designated area within the laboratory, away

from incompatible materials.

Disposal: Arrange for the disposal of the container through your institution's established

waste management program.

Disposal of Liquid Tetrahymanol Waste
Liquid tetrahymanol waste may include solutions containing the compound.

Waste Collection: Collect all liquid tetrahymanol waste in a dedicated, sealed, and

chemically compatible container.

Container Labeling: Clearly label the container with "Aqueous Tetrahymanol Waste" or

"Solvent-based Tetrahymanol Waste" (as appropriate), the full chemical name,

concentration, the words "Non-Hazardous Waste," the date, the principal investigator's

name, and the laboratory location.

Storage: Store the waste container in a secondary containment tray in a well-ventilated area,

away from sources of ignition if a flammable solvent was used.

Disposal: Dispose of the liquid waste through your institution's chemical waste management

service. Do not pour tetrahymanol solutions down the drain unless explicitly permitted by

your local regulations and institutional EHS guidelines.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

tetrahymanol waste.
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Tetrahymanol Disposal Workflow
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Caption: Disposal workflow for tetrahymanol waste.
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Disclaimer: This document provides guidance based on the available Safety Data Sheet.

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal requirements and regulations in your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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